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Compound of Interest

Compound Name: 2,3-Dimethyl-1,4-dinitrobenzene

Cat. No.: B1342626 Get Quote

2,3-Dimethyl-1,4-dinitrobenzene: A Technical
Overview
IUPAC Name: 2,3-Dimethyl-1,4-dinitrobenzene[1]

Synonyms: 3,6-Dinitro-1,2-xylene[1]

This technical guide provides a comprehensive overview of 2,3-dimethyl-1,4-dinitrobenzene,

including its chemical properties, a detailed experimental protocol for its synthesis via the

nitration of o-xylene, and a logical workflow diagram. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Chemical and Physical Properties
A summary of the key quantitative data for 2,3-dimethyl-1,4-dinitrobenzene is presented in

the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₈N₂O₄ PubChem[1]

Molecular Weight 196.16 g/mol PubChem[1]

CAS Number 70605-73-1 Pharmaffiliates

Appearance Crystalline solid (predicted) General knowledge

Melting Point Not specified

Boiling Point Not specified

Solubility Insoluble in water General knowledge

Experimental Protocol: Synthesis of 2,3-Dimethyl-
1,4-dinitrobenzene
The synthesis of 2,3-dimethyl-1,4-dinitrobenzene is typically achieved through the nitration of

o-xylene. While the direct nitration of o-xylene can lead to a mixture of dinitro isomers, the

following protocol describes a general method for achieving dinitration. Further purification

would be required to isolate the 2,3-dimethyl-1,4-dinitrobenzene isomer.

Materials:

o-Xylene

Concentrated Sulfuric Acid (98%)

Fuming Nitric Acid (≥90%)

Ice

Distilled Water

Sodium Bicarbonate solution (5%)

Anhydrous Magnesium Sulfate
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Dichloromethane (or other suitable organic solvent)

Round-bottom flask (250 mL)

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Reflux condenser

Separatory funnel

Beakers

Büchner funnel and filter paper

Rotary evaporator

Procedure:

Preparation of the Nitrating Mixture: In a 250 mL round-bottom flask equipped with a

magnetic stir bar, carefully add 50 mL of concentrated sulfuric acid. Cool the flask in an ice

bath with constant stirring. Slowly add 50 mL of fuming nitric acid to the sulfuric acid using a

dropping funnel. Maintain the temperature of the mixture below 10°C throughout the addition.

This exothermic reaction generates the nitronium ion (NO₂⁺), the active electrophile for the

nitration reaction.

Nitration of o-Xylene: Once the nitrating mixture has cooled, slowly add 25 mL of o-xylene

dropwise from the dropping funnel while vigorously stirring the mixture. The rate of addition

should be controlled to maintain the reaction temperature below 30°C. After the complete

addition of o-xylene, attach a reflux condenser to the flask and heat the mixture to 60-70°C

for 1-2 hours to promote dinitration.

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature

and then carefully pour it over 200 g of crushed ice in a large beaker with stirring. This will
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precipitate the crude dinitro-o-xylene isomers. Filter the precipitated solid using a Büchner

funnel and wash it with cold distilled water until the washings are neutral to litmus paper.

Neutralization and Drying: Transfer the crude product to a beaker and wash it with a 5%

sodium bicarbonate solution to remove any residual acid, followed by another wash with

distilled water. Dry the crude product in a desiccator over anhydrous magnesium sulfate.

Purification: The crude product is a mixture of dinitro-o-xylene isomers. Separation and

purification of the desired 2,3-dimethyl-1,4-dinitrobenzene isomer can be achieved by

fractional crystallization or column chromatography using a suitable solvent system (e.g., a

mixture of hexane and ethyl acetate).

Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of 2,3-dimethyl-1,4-
dinitrobenzene.
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Caption: Synthesis workflow for 2,3-Dimethyl-1,4-dinitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2,3-Dimethyl-1,4-dinitrobenzene" IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342626#2-3-dimethyl-1-4-dinitrobenzene-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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